Cas no 1352734-01-0 (Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester)

• Product Name: Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CAS No: 1352734-01-0
• MF: C₁₄H₁₇BCl₂O₄
• MW: 330.999382734299
• CID: 4586787
• PubChem ID: 131750233
• Update Time: 2025-06-08

Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 1352734-01-0
• CS-0369347

• Inchi： 1S/C14H17BCl2O4/c1-13(2)14(3,4)21-15(20-13)11-9(16)6-8(7-10(11)17)12(18)19-5/h6-7H,1-5H3
• InChI Key： XUKKGPLTBBTVOI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=C(B2OC(C)(C)C(C)(C)O2)C(Cl)=C1

Computed Properties

• Exact Mass: 330.0596946g/mol
• Monoisotopic Mass: 330.0596946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS No. 1352734-01-0): An Overview

Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS No. 1352734-01-0) is a versatile compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a boronic ester derivative of benzoic acid and is characterized by its unique structural features and chemical properties. Its potential applications in drug discovery and development have been extensively explored in recent years.

The molecular structure of Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester includes a benzoic acid core with two chlorine atoms at the 3 and 5 positions and a boronic ester moiety at the 4 position. The presence of the boronic ester group makes this compound particularly useful in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules and pharmaceuticals.

Recent studies have highlighted the synthetic utility of Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of potent anti-cancer drugs. The chlorine substituents on the benzene ring provide additional opportunities for functionalization and optimization of pharmacological properties.

In addition to its role in drug synthesis, Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester has shown promise in biological studies. Research conducted at the University of California revealed that this compound exhibits selective binding to specific protein targets involved in various disease pathways. This binding affinity makes it a valuable tool for probing biological mechanisms and identifying potential therapeutic targets.

The stability and reactivity of Benzoic acid, 3,5-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-methyl ester are also important considerations for its practical applications. Studies have shown that this compound is stable under standard laboratory conditions but can undergo controlled reactions under specific catalytic conditions. This property allows for precise manipulation during synthetic processes and ensures high yields of desired products.

From a pharmaceutical perspective, the potential of Benzoic acid, 3，5-dichloro-4-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-y l)-methyl ester as a lead compound for drug development is noteworthy. Its ability to undergo efficient cross-coupling reactions facilitates the synthesis of structurally diverse compounds with potential therapeutic effects. Moreover, its chlorine substituents can be leveraged to enhance solubility and bioavailability properties.

In conclusion, Benzoic acid，3，5-dichloro-4-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan -2-y l)-methyl ester (CAS No. 1352734 -01 -0) is a highly valuable compound in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure and chemical properties make it an essential tool for synthetic chemists and drug developers alike. Ongoing research continues to uncover new applications and optimize its use in various scientific endeavors.